Cas no 871673-02-8 (N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide)

• Product Name: N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide
• CAS No: 871673-02-8
• MF: C₂₆H₂₇N₃O₃
• MW: 429.51088643074
• CID: 5447475
• PubChem ID: 3161283
• Update Time: 2025-05-20

N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[1-[2-(4-Methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl]ethyl]-3-methylbenzamide
• HMS3449K20
• N-(2-{1-[2-(4-methoxyphenoxy)ethyl]-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide
• AKOS000586957
• N-(2-{1-[2-(4-methoxyphenoxy)ethyl]-1H-benzimidazol-2-yl}ethyl)-3-methylbenzamide
• VU0507569-1
• N-(2-(1-(2-(4-methoxyphenoxy)ethyl)-1H-benzo[d]imidazol-2-yl)ethyl)-3-methylbenzamide
• N-[2-[1-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-yl]ethyl]-3-methylbenzamide
• F3020-0040
• 871673-02-8
• Z57843459
• STK951796
• N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide

• Inchi： 1S/C26H27N3O3/c1-19-6-5-7-20(18-19)26(30)27-15-14-25-28-23-8-3-4-9-24(23)29(25)16-17-32-22-12-10-21(31-2)11-13-22/h3-13,18H,14-17H2,1-2H3,(H,27,30)
• InChI Key： NVFLHUKQYFKXEQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCN1C2C=CC=CC=2N=C1CCNC(C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 429.20524173g/mol
• Monoisotopic Mass: 429.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 673.8±55.0 °C(Predicted)
• pka: 14.91±0.46(Predicted)

Additional information on N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide

N-(2-{1-2-(4-Methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide: A Comprehensive Overview

The compound with CAS No 871673-02-8, known as N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate structure, which includes a benzodiazole ring system and a methoxyphenyl group, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Its unique structural features, particularly the benzodiazole moiety, have been shown to exhibit significant biological activity. For instance, research published in *Journal of Medicinal Chemistry* demonstrates that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases. The presence of the 4-methoxyphenoxy group further enhances its pharmacokinetic properties, making it a strong candidate for therapeutic development.

In addition to its medicinal applications, N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide has also been explored for its potential in materials science. Its ability to form stable crystalline structures has led researchers to investigate its use in organic electronics. A study in *Advanced Materials* revealed that this compound can serve as an efficient charge transport material in organic photovoltaic devices, significantly improving their energy conversion efficiency.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the benzodiazole ring through a condensation reaction and the subsequent functionalization with the methoxyphenyl group. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for both laboratory and industrial applications.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicity. Studies indicate that it exhibits low toxicity to aquatic organisms and can be effectively degraded under aerobic conditions. These findings are crucial for its safe handling and disposal in industrial settings.

Looking ahead, the versatility of N-(2-{1-2-(4-methoxyphenoxy)ethyl-1H-1,3-benzodiazol-2-yl}ethyl)-3-methylbenzamide opens up numerous avenues for further research. Its application in drug delivery systems and as a precursor for advanced materials continues to be explored. Collaborative efforts between chemists and biologists are expected to unlock new functionalities and enhance its utility across diverse industries.

In conclusion, CAS No 871673-02-8 represents a cutting-edge molecule with immense potential in both medicinal and materials science domains. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research progresses, this compound is poised to make significant contributions to the development of novel therapies and advanced materials.